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Compound of Interest

Compound Name: Pyrazinetetracarboxylic acid

CAS No.: 43193-60-8

Cat. No.: B1587665

Get Quote

Executive Summary
Pyrazine-2,3,5,6-tetracarboxylic acid (PTCA), also known as H₄pztc, is a high-symmetry,

nitrogen-rich heterocyclic building block.[1] Unlike its mono- and di-substituted analogs (e.g.,

the tuberculosis drug Pyrazinamide), PTCA is rarely used as a free API. Instead, it serves as a

privileged scaffold in materials science and coordination chemistry. Its four carboxyl groups and

two endocyclic nitrogen atoms provide up to 10 potential coordination sites, making it a premier

ligand for Metal-Organic Frameworks (MOFs), luminescent sensors, and high-performance

polyimide resins.

Physicochemical Profile
Core Structure & Properties
The pyrazine core is electron-deficient due to the two electronegative nitrogen atoms at the

1,4-positions. The addition of four electron-withdrawing carboxyl groups further decreases the

electron density of the ring, making the system highly acidic and resistant to oxidative

degradation, though susceptible to decarboxylation under extreme thermal stress.
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Property Value / Description

IUPAC Name Pyrazine-2,3,5,6-tetracarboxylic acid

Formula C₈H₄N₂O₈

Molar Mass 256.12 g/mol

Appearance White to off-white crystalline powder

Solubility
Soluble in water (pH dependent), DMSO, DMF;

Insoluble in non-polar solvents.[1][2]

Acidity (pKa)

Polyprotic acid. pKa₁ ≈ 1.9, pKa₂ ≈ 2.8

(Estimated). Stronger acid than benzoic acid

due to N-heterocycle electron withdrawal.

Thermal Stability
Decomposes > 205–210°C (Decarboxylation to

lower acids).

Coordination Modes
PTCA is a versatile multidentate ligand. It can bridge multiple metal centers to form 1D chains,

2D sheets, or 3D porous networks.

Chelating Mode: N,O-chelation (utilizing a ring nitrogen and an adjacent carboxylate

oxygen).

Bridging Mode: Bis-bridging or tetrakis-bridging via carboxylate groups.
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Coordination Geometry Outcomes
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Caption: PTCA acts as a molecular connector, utilizing both N-donors and O-donors to

assemble complex metal-organic architectures.

Synthesis & Production
Primary Route: Oxidation of Tetramethylpyrazine
The industrial and laboratory standard for synthesizing PTCA involves the exhaustive oxidation

of 2,3,5,6-tetramethylpyrazine (TMP). TMP is commercially available (often produced via

condensation of 2,3-butanedione with ammonia).

Reaction Pathway:

Substrate: 2,3,5,6-Tetramethylpyrazine.

Oxidant: Potassium Permanganate (KMnO₄) is the classical choice, though green catalytic

oxidations (O₂/Co-Mn catalysts) are emerging.

Conditions: Reflux in aqueous alkali, followed by acidification.

Step-by-Step Protocol (KMnO₄ Method):

Dissolution: Dissolve 2,3,5,6-tetramethylpyrazine (10 mmol) in water (50 mL).
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Oxidation: Slowly add KMnO₄ (120 mmol, excess) while heating to reflux (90–100°C). The

reaction is exothermic; control addition to maintain reflux.

Workup: Continue refluxing until the purple permanganate color persists (approx. 4–6 hours).

Filtration: Filter hot to remove the MnO₂ precipitate (byproduct). Wash the cake with hot

water.

Acidification: Concentrate the filtrate and acidify with conc. HCl to pH < 1.

Crystallization: Cool to 4°C overnight. PTCA precipitates as white crystals. Recrystallize from

water.

Key Intermediate: Pyrazinetetracarboxylic Dianhydride
(PTDA)
For polymer applications, the acid is dehydrated to the dianhydride.

Reagent: Acetic anhydride or Thionyl chloride.

Product: PTDA is moisture-sensitive and serves as the monomer for polyimide synthesis.

Applications in Materials Science
Metal-Organic Frameworks (MOFs)
PTCA-based MOFs are chemically robust due to the strong chelate effect.

Gas Storage: Copper(II)-PTCA frameworks exhibit permanent porosity for H₂ and CO₂

storage.

Luminescent Sensors: Zn(II) and Cd(II) complexes of PTCA display strong ligand-to-metal

charge transfer (LMCT) fluorescence. These are used to detect nitro-aromatic explosives

(e.g., TNT, DNT) via fluorescence quenching mechanisms.

Lanthanide MOFs: Doping PTCA frameworks with Eu³⁺ or Tb³⁺ creates materials with

tunable emission colors for LEDs and thermometry.
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High-Performance Polyimides
PTCA dianhydride (PTDA) is polymerized with aromatic diamines to form polyimides.

Properties: High glass transition temperature (Tg > 300°C), low dielectric constant, and high

optical transparency (if fluorinated diamines are used).

Use Case: "Black Polyimides" for aerospace and microelectronics, where thermal stability

and light absorption are critical.

Energetic Materials
Salts of PTCA with high-nitrogen cations (e.g., ammonium, hydrazinium, 1,2,4-triazolium) are

investigated as "green" energetic materials.

Mechanism: The high nitrogen content of the pyrazine ring + the cation leads to a large heat

of formation.

Advantage: Clean decomposition products (N₂, CO₂, H₂O) compared to traditional lead-

based explosives.

Biological & Pharmaceutical Potential[3]
While PTCA itself is not a drug, it is a bioactive scaffold.

Antimicrobial Activity: Silver(I) coordination polymers of PTCA show slow-release

antibacterial activity against E. coli and S. aureus.

Drug Delivery: Porous Zn-PTCA MOFs have been explored as carriers for loading anticancer

drugs (e.g., 5-Fluorouracil), utilizing the pore size to control release rates.

Table 1: Comparative Analysis of Pyrazine Carboxylates
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Derivative Structure
Primary
Application

Key Property

Pyrazinamide Mono-amide
Tuberculosis Drug

(First-line)

Prodrug (converted to

acid in bacteria)

Pyrazine-2-COOH Mono-acid Metabolite / Ligand
Bioactive metabolite

of Pyrazinamide

PTCA (Tetra-acid) Tetra-acid
MOF Linker / Polymer

Monomer

Max coordination sites

(10), High symmetry

PTDA (Dianhydride) Dianhydride Polyimide Synthesis
High reactivity with

diamines

Experimental Workflow: Synthesis of a Fluorescent
Zn-PTCA MOF
This protocol produces a 2D coordination polymer suitable for fluorescence sensing

experiments.

Reagents:

Pyrazine-2,3,5,6-tetracarboxylic acid (H₄pztc): 0.1 mmol

Zn(NO₃)₂[3][4] · 6H₂O: 0.2 mmol

4,4'-Bipyridine (bpy): 0.1 mmol (Auxiliary ligand)

Solvent: H₂O (10 mL)

Procedure:

Mixing: Combine H₄pztc, Zn(NO₃)₂, and bpy in a 20 mL Teflon-lined stainless steel

autoclave.

Solvothermal Synthesis: Seal and heat at 140°C for 72 hours.
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Cooling: Allow the vessel to cool to room temperature over 24 hours (slow cooling promotes

crystal growth).

Isolation: Filter the colorless block crystals, wash with distilled water and ethanol.

Characterization:

PXRD: Confirm crystallinity.

Fluorescence: Excite at 320 nm; expect emission peak ~420–460 nm (blue fluorescence).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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